Cas no 2694728-73-7 (3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid)

• Product Name: 3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid
• CAS No: 2694728-73-7
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• MDL: MFCD34475592
• CID: 5653609
• PubChem ID: 165951432
• Update Time: 2025-06-12

3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(tert-butoxy)carbonyl]amino}methyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• 3-(((tert-Butoxycarbonyl)amino)methyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• EN300-37151577
• Z5039755701
• 2694728-73-7
• EN300-28256985
• 3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid

• MDL： MFCD34475592
• Inchi： 1S/C13H21NO5/c1-11(2,3)19-10(17)14-5-8-13(9(15)16)6-12(4,7-13)18-8/h8H,5-7H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： HLRWVFDJFRAKPA-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OC(C)(C)C)C2(C(=O)O)CC1(C)C2

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid

Introduction to 3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2694728-73-7)

3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2694728-73-7) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxabicyclo derivatives, which are known for their versatile chemical properties and biological activities.

The tert-butoxycarbonyl (Boc) protecting group in the compound's structure is a crucial component, as it provides stability and allows for selective chemical modifications. The presence of the Boc group facilitates the synthesis of complex molecules by protecting the amino functionality during multi-step reactions, ensuring that the desired product is obtained with high purity and yield.

The 1-methyl substitution on the oxabicyclo ring system adds further complexity to the molecule, influencing its conformational flexibility and reactivity. This substitution is particularly important in the context of drug design, as it can affect the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability.

Recent studies have highlighted the potential of 3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to modulate specific protein-protein interactions involved in neurodegenerative diseases. The results indicated that the compound exhibited promising activity in inhibiting these interactions, suggesting its potential as a lead molecule for further drug development.

In another study, researchers at the University of California, San Francisco, explored the use of 3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid as a scaffold for designing novel anti-inflammatory agents. The compound was found to effectively reduce inflammation in vitro and in vivo models, demonstrating its potential for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The synthetic route for 3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid involves several key steps, including the formation of the oxabicyclo ring system and the introduction of the Boc protecting group. The synthesis typically starts with a suitable starting material, such as a cyclic ketone or an aldehyde, which undergoes a series of reactions to form the desired product. The use of modern synthetic techniques, such as catalytic asymmetric synthesis and transition metal-catalyzed coupling reactions, has significantly improved the efficiency and scalability of this process.

The physical and chemical properties of 3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid have been extensively characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the compound's structure and conformational behavior, which are essential for understanding its biological activity and optimizing its properties for pharmaceutical applications.

In terms of safety and handling, 3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store the compound in a cool, dry place away from direct sunlight and moisture. Additionally, standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for 3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid are promising, with ongoing research aimed at exploring its potential applications in various fields of medicine and biotechnology. As new synthetic methods and analytical techniques continue to be developed, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.